Cas no 139613-89-1 (Benzenamine, 2-(tridecafluorohexyl)-)

• Product Name: Benzenamine, 2-(tridecafluorohexyl)-
• CAS No: 139613-89-1
• MF: C₁₂H₆F₁₃N
• MW: 411.161988735199
• CID: 1276993
• PubChem ID: 15651619
• Update Time: 2025-04-20

Benzenamine, 2-(tridecafluorohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(tridecafluorohexyl)-
• 2-(Tridecafluorohexyl)aniline
• NS00110059
• DTXSID30895729
• 139613-89-1
• ZLFYREKELVEJOR-UHFFFAOYSA-N
• 2-(Perfluorohexyl)aniline

• Inchi： 1S/C12H6F13N/c13-7(14,5-3-1-2-4-6(5)26)8(15,16)9(17,18)10(19,20)11(21,22)12(23,24)25/h1-4H,26H2
• InChI Key： ZLFYREKELVEJOR-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C1C=CC=CC=1N)(F)F)(F)F)F

Computed Properties

• Exact Mass: 411.02928
• Monoisotopic Mass: 411.0292653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02